4-Chloro-2-iodoanisole
Overview
Description
“4-Chloro-2-iodoanisole” is a chemical compound with the CAS Number: 52807-27-9 . Its molecular weight is 268.48 . The IUPAC name for this compound is 4-chloro-2-iodophenyl methyl ether .
Synthesis Analysis
The synthesis of “this compound” involves the use of boron tribromide in dichloromethane at room temperature . The reaction is run overnight before being quenched with water. The resulting mixture is extracted with dichloromethane, and the organic layer is washed with brine, dried over sodium sulfate, and concentrated in vacuo .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H6ClIO . The InChI code for this compound is 1S/C7H6ClIO/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3 .
Physical And Chemical Properties Analysis
“this compound” is a solid at 20 degrees Celsius . It has a melting point range of 45.0 to 49.0 degrees Celsius . The compound is light-sensitive . It is soluble in methanol .
Scientific Research Applications
1. Halogen Bonding in Chemical Structures
4-Chloro-2-iodoanisole plays a role in understanding halogen bonding, particularly involving chloro and iodo substituents. For instance, a study on the structures of 4-chloro- and 4-bromotribenzoylbenzene, as well as their isomorphous nature with the 4-iodo derivative, highlights the significance of C-X...O=C interactions and type-II I...I interactions in the 4-iodo derivative (Pigge, Vangala, & Swenson, 2006).
2. Catalysis in Organic Synthesis
This compound is used in palladium-catalyzed reactions, such as the Sonogashira coupling, for the synthesis of organic compounds. For example, one study demonstrates its use in the coupling of 4-iodoanisole with phenylacetylene under copper-free conditions (Ohtaka et al., 2015).
3. Study of Molecular Interactions
Research on this compound contributes to the understanding of molecular interactions and properties. For instance, studies on the synthesis of methoxylated PCBs and their characterization by mass spectrometry provide insights into the effects of methoxy and iodo groups on molecular behavior (Bergman et al., 1995).
4. Electrophilic Reactions in Organic Chemistry
The compound is also involved in electrophilic reactions, such as the chlorination of arenes and heterocycles. A study using 1-chloro-1,2-benziodoxol-3-one demonstrates the potential for efficient chlorination methods in various organic compounds, highlighting the role of this compound derivatives (Wang et al., 2016).
5. Spectroscopic Analysis and Molecular Energetics
This compound is used in spectroscopic studies to understand molecular energetics and electronic structures. For example, research on the enthalpies of formation and sublimation of monoiodoanisoles, including 4-iodoanisole, provides valuable data for thermochemical calculations (Ferreira & Silva, 2012).
Safety and Hazards
properties
IUPAC Name |
4-chloro-2-iodo-1-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClIO/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXXXAGIYCFOGHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClIO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70384203 |
Source
|
| Record name | 4-Chloro-2-iodoanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70384203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
52807-27-9 |
Source
|
| Record name | 4-Chloro-2-iodoanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70384203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Chloro-2-iodoanisole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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